Cas no 1339508-66-5 (2-methyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide)

• Product Name: 2-methyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide
• CAS No: 1339508-66-5
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6424243
• PubChem ID: 64453759
• Update Time: 2025-06-11

2-methyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide
• 1H-Pyrazole-1-propanamide, α,5-dimethyl-α-(methylamino)-
• EN300-1123167
• CS-0292657
• AKOS013777404
• 1339508-66-5

• Inchi： 1S/C9H16N4O/c1-7-4-5-12-13(7)6-9(2,11-3)8(10)14/h4-5,11H,6H2,1-3H3,(H2,10,14)
• InChI Key： FLIBIOUCROMMKF-UHFFFAOYSA-N
• SMILES： N1(CC(C)(NC)C(N)=O)C(C)=CC=N1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 375.4±42.0 °C(Predicted)
• pka: 15.76±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-methyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide

Introduction to 2-methyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS No. 1339508-66-5) and Its Emerging Applications in Chemical Biology

2-methyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide, identified by the CAS number 1339508-66-5, is a heterocyclic compound featuring a unique structural framework that has garnered significant attention in the field of chemical biology. This molecule combines a pyrazole core with amine functionalities, making it a promising candidate for various biochemical and pharmaceutical applications. The presence of both methyl and amino substituents enhances its versatility, allowing for diverse interactions with biological targets.

The compound’s structure is characterized by a methylamino group at the 2-position of the propyl chain, which contributes to its potential role as a bioactive scaffold. The 5-methyl-1H-pyrazol-1-yl moiety further enriches its chemical profile, enabling interactions with enzymes and receptors involved in critical metabolic pathways. Such features make it an intriguing subject for medicinal chemistry investigations.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds can modulate enzyme activity, interfere with protein-protein interactions, and serve as intermediates in the synthesis of more complex pharmacophores. The specific arrangement of substituents in 2-methyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide positions it as a valuable building block for developing novel therapeutic agents.

In particular, the methylamino group provides a hydrogen bond acceptor capability, which is crucial for binding to polar residues in biological targets. This feature has been exploited in the design of small molecules targeting protein kinases, transcription factors, and other key regulatory proteins. The pyrazole ring itself is known to exhibit anti-inflammatory, antimicrobial, and anticancer properties, further supporting the potential therapeutic relevance of this compound.

Current research in chemical biology emphasizes the need for structurally diverse compounds to overcome resistance mechanisms and enhance drug efficacy. The combination of a pyrazole scaffold with amine functionalities offers a rich chemical space for exploration. Computational modeling studies have suggested that 2-methyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide can interact with specific pockets on target proteins, potentially leading to inhibitory effects on disease-related pathways.

One notable area of investigation has been its potential role in modulating metabolic enzymes. Pyrazole derivatives have been shown to influence key enzymes involved in glucose metabolism, lipogenesis, and oxidative stress responses. The structural features of 2-methyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide suggest that it may serve as an inhibitor or modulator of such enzymes, offering therapeutic benefits in metabolic disorders.

Additionally, the compound’s ability to cross cell membranes has been explored through lipid solubility studies. Its amphipathic nature allows it to interact effectively with both hydrophobic and hydrophilic environments, facilitating its cellular uptake and distribution. This property is particularly important for drug candidates intended for systemic administration.

The synthesis of 2-methyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide has been optimized using multi-step organic reactions involving condensation and functional group transformations. Advances in synthetic methodologies have enabled higher yields and purities, making it more feasible for large-scale applications in research and development.

In conclusion, 2-methyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS No. 1339508-66-5) represents a structurally interesting compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups and demonstrated biological relevance make it a valuable asset for drug discovery efforts aimed at addressing various diseases.